Cas no 1878-91-7 (2-(4-bromophenoxy)acetic acid)

• Product Name: 2-(4-bromophenoxy)acetic acid
• CAS No: 1878-91-7
• MF: C₈H₇BrO₃
• MW: 231.043381929398
• MDL: MFCD00093070
• CID: 42128
• PubChem ID: 74657
• Update Time: 2025-07-22

2-(4-bromophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenoxy)acetic acid
• (4-Bromophenoxy)acetic acid
• 4-Bromophenoxyacetic acid
• p-Bromophenoxyacetic acid
• p-Bromophenoxyaceticacid Solution
• p-Bromophenoxyacetate
• p-Bromophenoxyacetic acvid
• 4-BPA
• IFLAB-BB F1924-0026
• p-BroMophenoxyacetic
• 4-BroMophenoxacetic acid
• 4'-BROMOPHENOXYACETIC ACID
• 216
• AKOS BBB
• AKOS BBB/216
• AKOS BBS-00001063
• LABOTEST-BB LT00000328
• Acetic acid, (4-bromophenoxy)-
• Acetic acid, 2-(4-bromophenoxy)-
• Acetic acid, (p-bromophenoxy)-
• SZEBGAQWWSUOHT-UHFFFAOYSA-N
• 4-bromophenoxy acetic acid
• 4-BromophenoxyaceticAcid
• Enamine_001972
• 4-bromo-phenoxyacetic acid
• NCIOpen2_002928
• CBDivE_002657
• (4-
• NSC65085
• AKOS000264432
• p-Bromophenoxyaceticacid
• (4-Bromophenoxy)ethanoic acid
• CHEMBL173307
• NSC 65085
• 1878-91-7
• QM8SNH9TP7
• 4-Bromophenoxyacetic acid, 95%
• MFCD00093070
• InChI=1/C8H7BrO3/c9-6-1-3-7(4-2-6)12-5-8(10)11/h1-4H,5H2,(H,10,11)
• B2746
• HMS1399J14
• NS00026147
• UNII-QM8SNH9TP7
• BB 0221133
• EN300-08078
• DTXSID2062034
• SZEBGAQWWSUOHT-UHFFFAOYSA-
• CS-0130302
• F1924-0026
• FT-0633890
• (4-Bromo-phenoxy)-acetic acid
• SY012298
• SCHEMBL653251
• W-107761
• Z56812736
• (p-Bromophenoxy)acetic acid
• LS-01092
• EINECS 217-530-5
• NSC-65085
• A50579
• 4-Bromophenoxyacetic acid 100 microg/mL in Acetonitrile
• DB-044659
• ALBB-000805
• STK025581
• 217-530-5
• Acetic acid, (p-bromophenoxy)-(8CI)
• 2-(4-bromophenoxy)acetic acid

• MDL： MFCD00093070
• Inchi： 1S/C8H7BrO3/c9-6-1-3-7(4-2-6)12-5-8(10)11/h1-4H,5H2,(H,10,11)
• InChI Key： SZEBGAQWWSUOHT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCC(=O)O

Computed Properties

• Exact Mass: 229.95800
• Monoisotopic Mass: 229.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: powder
• Density: 1.6494 (rough estimate)
• Melting Point: 149-153 °C (lit.)
• Boiling Point: 337.9 ℃ at 760 mmHg
• Flash Point: 158.2℃
• Refractive Index: 1.4730 (estimate)
• PSA: 46.53000
• LogP: 1.91250
• Solubility: Not determined

2-(4-bromophenoxy)acetic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(4-bromophenoxy)acetic acid

Introduction to 2-(4-bromophenoxy)acetic acid (CAS No. 1878-91-7)

2-(4-bromophenoxy)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1878-91-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a brominated phenyl ring linked to an acetic acid moiety via a phenoxy bridge, has garnered considerable attention due to its versatile structural framework and potential biological activities. The presence of the bromine atom at the para position of the phenyl ring enhances its reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The structure of 2-(4-bromophenoxy)acetic acid consists of a benzene ring substituted with a bromine atom at the 4-position and an acetoxy group at the 2-position, connected through a phenoxy group. This arrangement imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The compound’s solubility in polar organic solvents and stability under standard conditions further enhance its utility in synthetic protocols.

In recent years, 2-(4-bromophenoxy)acetic acid has been extensively studied for its role in developing novel therapeutic agents. Its structural motif is frequently employed in the design of inhibitors targeting enzymes involved in metabolic pathways relevant to inflammation, cancer, and neurodegenerative diseases. For instance, derivatives of this compound have shown promise as inhibitors of cyclooxygenase (COX) enzymes, which are pivotal in the biosynthesis of prostaglandins—mediators of inflammation and pain.

One of the most compelling aspects of 2-(4-bromophenoxy)acetic acid is its utility as a building block in medicinal chemistry. The bromine atom at the 4-position allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse substituents. This flexibility has been exploited in generating libraries of compounds for high-throughput screening (HTS) to identify novel drug candidates. Moreover, the acetic acid moiety can be further modified to introduce pharmacophores that enhance binding affinity and selectivity toward specific biological targets.

Recent advancements in computational chemistry have further illuminated the potential of 2-(4-bromophenoxy)acetic acid as a scaffold for drug development. Molecular docking studies have revealed that this compound can interact with various protein targets through multiple hydrogen bonds and hydrophobic interactions. For example, virtual screening campaigns have identified derivatives of this compound that exhibit potent binding to kinases involved in tumor growth and angiogenesis. These findings underscore the importance of 2-(4-bromophenoxy)acetic acid in rational drug design strategies.

The pharmaceutical industry has also explored 2-(4-bromophenoxy)acetic acid as a precursor for synthesizing prodrugs—compounds that are inactive until metabolized into their active form within the body. The phenoxy group provides a suitable platform for linking pharmacologically active moieties with carriers that enhance bioavailability or targeted delivery. Such prodrug formulations have been particularly valuable in treating chronic diseases where sustained release and targeted action are critical.

Beyond its applications in drug discovery, 2-(4-bromophenoxy)acetic acid has found utility in materials science and agrochemical research. Its ability to participate in polymerization reactions makes it a candidate for developing novel polymers with tailored properties. Additionally, derivatives of this compound have been investigated as intermediates in synthesizing herbicides and fungicides due to their structural similarity to known bioactive molecules.

The synthesis of 2-(4-bromophenoxy)acetic acid typically involves bromination of 4-hydroxyphenyl acetic acid followed by coupling with appropriate reagents to introduce additional functional groups. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making 2-(4-bromophenoxy)acetic acid more accessible for industrial applications. Catalytic systems such as palladium-based catalysts have enabled milder reaction conditions, reducing waste generation and energy consumption.

In conclusion, 2-(4-bromophenoxy)acetic acid (CAS No. 1878-91-7) is a multifaceted compound with significant implications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for this compound, its role in advancing therapeutic interventions and material innovations is likely to expand further.